2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol

• Molecular Formula: C10H11ClFNO
• Molecular Weight: 215.65 g/mol
• IUPAC Name: 2-[amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol
• InChI: InChI=1S/C10H11ClFNO/c11-8-4-6(12)3-7(10(8)14)9(13)5-1-2-5/h3-5,9,14H,1-2,13H2
• InChI Key: LHZBAPALFDANMO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(C2=C(C(=CC(=C2)F)Cl)O)N

Description

2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol (CAS: 1337651-53-2) is a halogenated phenolic compound with the molecular formula C₁₀H₁₁ClFNO and a molecular weight of 215.65 g/mol. Its structure features a phenol core substituted with chlorine (Cl) at position 6, fluorine (F) at position 4, and a cyclopropylmethylamine group at position 2. This compound is of interest in medicinal and agrochemical research due to the combined presence of halogens and the cyclopropyl group, which are known to influence pharmacokinetics and toxicity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol typically involves multiple steps, starting from commercially available precursorsThe reaction conditions often require the use of specific catalysts and reagents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes that are scalable and cost-effective. These methods often utilize continuous flow reactors and advanced purification techniques to ensure consistent quality and high throughput .

Chemical Reactions Analysis

Types of Reactions

2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can remove oxygen-containing groups or reduce double bonds.

Substitution: Halogen substituents can be replaced with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can produce a variety of functionalized compounds .

Scientific Research Applications

2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It can be used in studies to understand the interactions of small molecules with biological targets.

Industry: It may be used in the production of advanced materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol involves its interaction with specific molecular targets. The cyclopropyl group can introduce strain into the molecule, making it more reactive. The amino group can participate in hydrogen bonding and other interactions, while the halogen substituents can influence the compound’s electronic properties .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-[Amino(cyclopropyl)methyl]-6-chloro-4-methylphenol (CAS: 1337330-10-5)

• Molecular Formula: C₁₁H₁₄ClNO
• Molecular Weight : 211.69 g/mol
• Key Differences :
  • Substituent at Position 4 : A methyl group replaces the fluorine in the target compound.
  • Impact on Properties :
• Fluorine’s electron-withdrawing effect in the target compound may improve binding to electron-rich biological targets (e.g., enzymes) compared to the methyl analog .

Parameter	Target Compound (4-Fluoro)	4-Methyl Analog
Molecular Weight	215.65 g/mol	211.69 g/mol
Substituent at Position 4	Fluorine	Methyl
LogP (Predicted)	~2.1 (moderate polarity)	~2.5 (higher lipophilicity)
Bioactivity Potential	Higher electrophilicity	Enhanced lipophilicity

2-[[Cyclopropyl-(4-methylphenyl)methyl]amino]-6-fluorobenzonitrile (AGN-PC-06UJFV)

• Molecular Formula : C₁₈H₁₇FN₂
• Molecular Weight : 280.34 g/mol
• Key Differences: Core Structure: Replaces the phenol group with a benzonitrile moiety. Substituents: Includes a 4-methylphenyl group attached to the cyclopropylmethylamine chain. Functional Impact:
• The 4-methylphenyl group adds steric bulk, which may limit binding to compact active sites compared to the target compound’s simpler phenol core .

Parameter	Target Compound (Phenol)	Benzonitrile Analog
Core Functional Group	Phenol (-OH)	Benzonitrile (-CN)
Solubility (Predicted)	Moderate (polar -OH)	Low (apolar -CN)
Metabolic Stability	Susceptible to oxidation	High (resistant to CYP450)

Research Findings on Halogenation and Cyclopropyl Effects

Role of Halogenation

• Chlorination: Evidence from chlorinated organic compounds indicates that chlorine substituents generally increase toxicity and biological activity. For phenol derivatives, chlorination enhances electrophilicity and reactivity with nucleophilic targets (e.g., proteins, DNA) .
• Fluorination : Fluorine’s small size and high electronegativity improve metabolic stability and binding affinity. In the target compound, fluorine at position 4 likely mitigates excessive hydrophobicity while maintaining bioactivity .

Impact of Cyclopropyl Group

• Lipophilicity: Enhances membrane permeability compared to non-cyclopropyl analogs. Metabolic Resistance: Cyclopropane rings are resistant to oxidative metabolism, extending half-life .

Biological Activity

The compound 2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol has garnered attention in medicinal chemistry due to its unique structural characteristics and potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular structure of 2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol can be described by the following formula:

$$\text{C}_{10}\text{H}_{11}\text{ClF}\text{N}\text{O}$$

This compound features a phenolic group, a cyclopropyl moiety, and halogen substitutions (chlorine and fluorine), which are known to influence its reactivity and biological interactions significantly.

The biological activity of this compound is primarily attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in critical biochemical pathways. The halogen substituents enhance binding affinity, potentially leading to the modulation of signaling pathways associated with cell proliferation and survival.

Key Mechanisms

• Enzyme Inhibition : The compound may inhibit specific enzymes related to cancer progression.
• Receptor Interaction : It could act on receptors that regulate cellular responses, influencing apoptosis and cell cycle dynamics.

Anticancer Properties

Research indicates that 2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol exhibits promising anticancer activity. A study evaluating structurally similar compounds demonstrated significant inhibitory effects on various cancer cell lines.

Compound	Cell Line	IC50 (µM)
2-[Amino(cyclopropyl)methyl]-6-chloro-4-fluorophenol	MCF-7 (breast cancer)	TBD
4-Bromo-2-chloro-6-fluorophenol	HeLa (cervical cancer)	15
4-Chloro-3-fluorophenol	A549 (lung cancer)	20

The exact IC50 for the compound in MCF-7 cells is yet to be determined, but comparative studies suggest it may have a similar or greater potency than other halogenated phenols.

Antimicrobial Activity

In addition to anticancer properties, this compound has been investigated for its antimicrobial potential. Preliminary studies suggest it may inhibit bacterial growth, making it a candidate for further exploration as an antimicrobial agent.

Case Studies

• Study on Anticancer Activity : A notable case study evaluated the effects of halogenated phenols on cancer cell lines. The results indicated that compounds with similar structures effectively inhibited cell proliferation through apoptosis induction.
• Enzyme Interaction Studies : Research exploring the interaction of this compound with specific kinases revealed that it could serve as an inhibitor, affecting pathways critical for cancer cell survival.